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Compound of Interest

Compound Name:
3-(4-Amino-2-fluorophenoxy)-4-

methoxyaniline

Cat. No.: B13697892

Get Quote

Part 1: Molecular Identity & Strategic Significance
3-(4-Amino-2-fluorophenoxy)-4-methoxyaniline is a "privileged scaffold" in medicinal

chemistry. It belongs to the class of diaryl ether diamines. Its structural architecture—a central

ether linkage connecting two aniline derivatives with specific electronic and steric properties—is

designed to occupy the hydrophobic pocket of kinase enzymes while presenting amine

"handles" for further elaboration into urea or amide binding motifs.

Structural Deconstruction
Core Scaffold: Diaryl ether (Bioisostere of diaryl urea/amides, providing flexibility).

Ring A (Left): 4-Methoxyaniline (Anisidine derivative). The methoxy group (

) at position 4 functions as a hydrogen bond acceptor and electron donor, often interacting
with the kinase hinge region.

Ring B (Right): 4-Amino-2-fluorophenoxy.[1][2][3][4][5][6] The fluorine atom at the ortho-

position to the ether linkage induces a conformational bias (via dipole-dipole interactions),

locking the two rings into a preferred geometry for receptor binding.
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Physicochemical Profile (Predicted)
Property Value Rationale

Formula Confirmed by HRMS.

Mol. Weight 248.25 g/mol
Fragment-like space (Rule of 3

compliant).

CAS 2568131-22-4 Unique identifier.[7]

LogP ~1.8 - 2.2
Moderate lipophilicity; good

membrane permeability.

pKa
~4.5 (Aniline 1) & ~3.8 (Aniline

2)

Weak bases; likely requires

acid salt formation

(HCl/Tosylate) for stability.

Appearance Off-white to pale brown solid
Anilines are prone to air

oxidation (browning).

Part 2: Synthesis Logic & Impurity Profiling
To analyze the purity of this molecule, one must understand its genesis. The synthesis likely

proceeds via a Nucleophilic Aromatic Substitution (

) followed by reduction. This pathway dictates the specific impurities analysts must target.

Synthetic Pathway (Reconstructed)
Coupling (

): Reaction between 3-Hydroxy-4-nitroanisole (Nucleophile) and 3,4-Difluoronitrobenzene
(Electrophile).

Note: The fluorine ortho to the nitro group is more labile.

Intermediate:2-(2-Fluoro-4-nitrophenoxy)-4-nitroanisole.

Reduction: Catalytic hydrogenation (
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) or Chemical reduction (

) converts both

groups to

.

Critical Impurity Map (Graphviz)

SM1: 3-Hydroxy-4-nitroanisole

Intermediate:
2-(2-Fluoro-4-nitrophenoxy)-4-nitroanisole

SnAr (Base)

SM2: 3,4-Difluoronitrobenzene

Impurity A:
Regioisomer (Isomeric coupling)

Wrong F displacement

TARGET:
3-(4-Amino-2-fluorophenoxy)-4-methoxyaniline

Reduction (H2/Pd)

Impurity B:
Mono-nitro amine (Incomplete Reduction)

Partial Red.

Impurity C:
Azo-dimer (Oxidation)

Air Oxidation

Click to download full resolution via product page

Figure 1: Synthetic pathway and associated impurity genesis. Impurity B (Mono-nitro) is the

critical process control check.

Part 3: Structural Elucidation Protocols
This section details the self-validating analytical protocols required to confirm identity and

purity.
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Nuclear Magnetic Resonance (NMR)
The molecule contains two distinct benzene rings. The key to elucidation is the Fluorine-Proton

coupling (

).

Solvent: DMSO-

(Anilines exchange protons in protic solvents; DMSO ensures sharp signals).

-NMR:

Expect a single signal around -120 to -130 ppm.

Validation: If two F signals appear, the sample contains the regioisomer (displacement of

the wrong fluorine from the starting material).

-NMR Assignment Strategy:

Methoxy Group: Strong singlet (

ppm, 3H).

Amine Protons: Two broad singlets (

ppm), integrating to 2H each (Total 4H). Note: Addition of

will cause these to disappear.

Ring A (Methoxy-side): 1,3,4-trisubstituted pattern. Look for a doublet (

Hz), a doublet of doublets, and a meta-coupled doublet.

Ring B (Fluoro-side): 1,2,4-trisubstituted pattern.[1] The proton adjacent to the Fluorine will

show a large

coupling (

Hz).
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Mass Spectrometry (LC-MS/HRMS)
Ionization: ESI (Positive Mode). Anilines ionize readily (

).

Target Mass:

(Calculated for

).

Fragmentation Pattern (MS/MS):

Cleavage of the ether bond is common.

Look for fragment ions at

(Methoxy-aniline fragment) and

(Fluoro-aniline fragment).

Infrared Spectroscopy (FT-IR)
Primary Amines: Doublet peaks at

(N-H stretching).

Ether Linkage: Strong band at

(C-O-C stretch).

Methoxy: C-H stretch (aliphatic) just below

.

Part 4: Quality Control & Handling
HPLC Method for Purity
Anilines are polar and basic. Standard C18 methods may result in peak tailing.
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Column: C18 with base-deactivated silica (e.g., Agilent Zorbax Eclipse XDB or Waters

XBridge).

Mobile Phase:

A: 0.1% Ammonium Hydroxide in Water (High pH suppresses protonation, improving peak

shape).

B: Acetonitrile.

Gradient: 5% B to 95% B over 20 mins.

Detection: UV at 254 nm (aromatic) and 210 nm (impurities).

Stability & Genotoxicity (PGI)
Oxidation: As a diamine, this compound is highly susceptible to oxidation (turning

purple/black). Store under Argon/Nitrogen at -20°C.

PGI Alert: Aromatic amines are structural alerts for mutagenicity (Ames positive).

Protocol: All handling must occur in a chemical fume hood.

Trace Analysis: If this is a final intermediate, residual levels must be quantified to ppm

levels using LC-MS/MS (MRM mode) in the final drug substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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